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Compound of Interest

Compound Name: apicularen A

Cat. No.: B1249504

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the total synthesis of Apicularen A, a

potent cytotoxic macrolide. The protocols focus on a convergent synthetic strategy, highlighting

the preparation of key fragments and their subsequent coupling and cyclization to form the

natural product. The information is intended to guide researchers in the replication and

adaptation of this synthetic route for analogue synthesis and further drug development studies.

Synthetic Strategy Overview
The total synthesis of (-)-Apicularen A is achieved through a convergent approach, which

involves the independent synthesis of two key fragments: an aromatic (E)-iodoalkene and a

chiral aldehyde. These fragments are then coupled using a Nozaki-Hiyama-Kishi (NHK)

reaction. Subsequent key transformations include a stereospecific Pd(II)-catalyzed cyclization

to form the dihydropyran ring, a Yamaguchi macrolactonization to construct the 12-membered

lactone, and a final Cu(I)-mediated coupling to introduce the characteristic (2Z,4Z)-

heptadienamide side chain.

Below is a Graphviz diagram illustrating the overall synthetic workflow.
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Figure 1: Overall synthetic workflow for (-)-Apicularen A.

Data Presentation: Summary of Yields
The following table summarizes the reported yields for the key steps in the total synthesis of (-)-

Apicularen A.[1][2]
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Step No. Reaction
Starting
Material(s)

Product Yield (%)

1 Stille Coupling

2-Iodo-3-

methylanisole,

Allyltributyltin

3-Allyl-2-

methoxy-1-

methylbenzene

90

2 Ozonolysis

3-Allyl-2-

methoxy-1-

methylbenzene

2-(2-Methoxy-1-

methylphenyl)ac

etaldehyde

89

3
Takai

Iodoolefination

2-(2-Methoxy-1-

methylphenyl)ac

etaldehyde

(E)-1-Iodo-3-(2-

methoxy-1-

methylphenyl)pro

p-1-ene

(Iodoalkene 8)

85 (E/Z = 10:1)

4
Evans Aldol

Reaction

(R)-4-Benzyl-3-

propionyl-

oxazolidin-2-one,

2-

(Benzyloxy)aceta

ldehyde

Aldol Adduct 82 (dr = 95:5)

5

Reductive

Cleavage &

Protection

Aldol Adduct Protected Triol 75 (2 steps)

6 Oxidation Protected Triol Aldehyde 9 95

7

Nozaki-Hiyama-

Kishi (NHK)

Coupling

Iodoalkene 8,

Aldehyde 9
Allylic Alcohol

78 (as a 1:1

mixture of

diastereomers)

8

Pd(II)-catalyzed

1,3-Chirality

Transfer

Allylic Alcohol
2,6-trans-

Dihydropyran
72

9 Hydrolysis
Dihydropyran

Ester
Seco-acid 95
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10

Yamaguchi

Macrolactonizati

on

Seco-acid
Macrolactone

Core
80

11
Cu(I)-mediated

Coupling

Macrolactone

Core, (2Z,4Z)-

Heptadienamide

(-)-Apicularen A 40

Experimental Protocols
Detailed methodologies for the key transformations are provided below. These protocols are

based on the synthesis reported by Palimkar and Uenishi.[1][2]

Protocol 1: Synthesis of (E)-Iodoalkene Fragment 8
a) Step 1: Stille Coupling

Reagents and Materials: 2-Iodo-3-methylanisole, allyltributyltin,

tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], toluene.

Procedure: To a solution of 2-iodo-3-methylanisole (1.0 equiv) in toluene are added

allyltributyltin (1.2 equiv) and Pd(PPh₃)₄ (0.05 equiv). The reaction mixture is heated to reflux

for 12 hours under an inert atmosphere. After cooling to room temperature, the solvent is

removed under reduced pressure. The residue is purified by flash column chromatography

on silica gel (eluent: hexane) to afford 3-allyl-2-methoxy-1-methylbenzene.

b) Step 2: Ozonolysis

Reagents and Materials: 3-Allyl-2-methoxy-1-methylbenzene, ozone (O₃), dichloromethane

(DCM), triphenylphosphine (PPh₃).

Procedure: A solution of 3-allyl-2-methoxy-1-methylbenzene (1.0 equiv) in DCM is cooled to

-78 °C. Ozone is bubbled through the solution until a blue color persists. The solution is then

purged with nitrogen to remove excess ozone. Triphenylphosphine (1.5 equiv) is added, and

the reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The

solvent is evaporated, and the crude product is purified by flash column chromatography

(eluent: ethyl acetate/hexane) to yield 2-(2-methoxy-1-methylphenyl)acetaldehyde.
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c) Step 3: Takai Iodoolefination

Reagents and Materials: 2-(2-Methoxy-1-methylphenyl)acetaldehyde, iodoform (CHI₃),

chromium(II) chloride (CrCl₂), tetrahydrofuran (THF).

Procedure: To a suspension of CrCl₂ (6.0 equiv) in THF is added a solution of 2-(2-methoxy-

1-methylphenyl)acetaldehyde (1.0 equiv) and iodoform (2.0 equiv) in THF at 0 °C under an

inert atmosphere. The reaction mixture is stirred at 0 °C for 4 hours. The reaction is

quenched by the addition of water and extracted with diethyl ether. The combined organic

layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The

residue is purified by column chromatography to give (E)-1-iodo-3-(2-methoxy-1-

methylphenyl)prop-1-ene (Iodoalkene 8).

Protocol 2: Synthesis of Aldehyde Fragment 9
a) Step 4: Evans Aldol Reaction

Reagents and Materials: (R)-4-Benzyl-3-propionyl-oxazolidin-2-one, dibutylboron triflate

(Bu₂BOTf), diisopropylethylamine (DIPEA), 2-(benzyloxy)acetaldehyde, dichloromethane

(DCM).

Procedure: To a solution of (R)-4-benzyl-3-propionyl-oxazolidin-2-one (1.0 equiv) in DCM at

-78 °C is added Bu₂BOTf (1.1 equiv) followed by the dropwise addition of DIPEA (1.2 equiv).

The mixture is stirred for 30 minutes at -78 °C, then a solution of 2-(benzyloxy)acetaldehyde

(1.5 equiv) in DCM is added. The reaction is stirred at -78 °C for 2 hours and then at 0 °C for

1 hour. The reaction is quenched with a phosphate buffer (pH 7). The aqueous layer is

extracted with DCM. The combined organic extracts are dried and concentrated. The crude

product is purified by chromatography to afford the desired syn-aldol adduct.

b) Step 5 & 6: Subsequent Transformations to Aldehyde 9

The aldol adduct is then subjected to a series of standard transformations including reductive

cleavage of the chiral auxiliary, protection of the resulting diol, and subsequent oxidation of

the primary alcohol to furnish the target Aldehyde 9.

Protocol 3: Assembly and Macrocyclization
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a) Step 7: Nozaki-Hiyama-Kishi (NHK) Coupling

Reagents and Materials: Iodoalkene 8, Aldehyde 9, chromium(II) chloride (CrCl₂), nickel(II)

chloride (NiCl₂), dimethylformamide (DMF).

Procedure: To a stirred suspension of CrCl₂ (8.0 equiv) and catalytic NiCl₂ (0.1 equiv) in

anhydrous DMF is added a solution of Iodoalkene 8 (1.0 equiv) and Aldehyde 9 (1.2 equiv) in

DMF. The mixture is stirred at room temperature for 6 hours. The reaction is quenched with

water and extracted with ethyl acetate. The combined organic layers are washed with brine,

dried, and concentrated. The resulting diastereomeric mixture of allylic alcohols is purified by

column chromatography.

b) Step 8: Pd(II)-catalyzed 1,3-Chirality Transfer Reaction

Reagents and Materials: Allylic alcohol mixture, bis(acetonitrile)palladium(II) chloride

[PdCl₂(MeCN)₂], tetrahydrofuran (THF).

Procedure: A solution of the allylic alcohol (1.0 equiv) and PdCl₂(MeCN)₂ (0.1 equiv) in THF

is stirred at room temperature for 1 hour. The solvent is removed under reduced pressure,

and the residue is purified by flash chromatography to yield the 2,6-trans-dihydropyran.

c) Step 9 & 10: Yamaguchi Macrolactonization

Reagents and Materials: Dihydropyran ester, lithium hydroxide (LiOH), 2,4,6-trichlorobenzoyl

chloride, triethylamine (Et₃N), 4-dimethylaminopyridine (DMAP), toluene.

Procedure: The dihydropyran ester is first hydrolyzed to the corresponding seco-acid using

LiOH in a mixture of THF and water. After acidification and extraction, the seco-acid is

dissolved in THF and treated with triethylamine (2.2 equiv) and 2,4,6-trichlorobenzoyl

chloride (1.5 equiv) at room temperature. The resulting mixed anhydride is then added

dropwise to a refluxing solution of DMAP (7.0 equiv) in toluene under high dilution conditions.

After stirring for 3 hours, the reaction is cooled, quenched, and extracted. Purification by

column chromatography affords the desired 12-membered macrolactone.

Protocol 4: Final Side Chain Installation
a) Step 11: Cu(I)-mediated Coupling
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Reagents and Materials: Macrolactone core, (2Z,4Z)-N-(2-hydroxyphenyl)hepta-2,4-

dienamide, copper(I) iodide (CuI), cesium carbonate (Cs₂CO₃), N,N-dimethylformamide

(DMF).

Procedure: A mixture of the macrolactone core (1.0 equiv), (2Z,4Z)-N-(2-

hydroxyphenyl)hepta-2,4-dienamide (2.0 equiv), CuI (0.2 equiv), and Cs₂CO₃ (2.0 equiv) in

DMF is heated at 80 °C for 12 hours under an argon atmosphere. The reaction mixture is

cooled to room temperature, diluted with ethyl acetate, and washed with water and brine.

The organic layer is dried, concentrated, and purified by preparative thin-layer

chromatography to yield (-)-Apicularen A.

Signaling Pathways and Biological Activity
While the synthesis itself does not directly involve signaling pathways, the ultimate product,

Apicularen A, is a potent V-ATPase inhibitor. V-ATPases are ATP-dependent proton pumps

responsible for acidifying intracellular compartments. Inhibition of V-ATPase disrupts cellular pH

homeostasis, which can trigger a cascade of downstream signaling events leading to apoptosis

and cell death in cancer cells.

The diagram below illustrates the simplified mechanism of action of Apicularen A.
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Figure 2: Simplified mechanism of action of Apicularen A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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